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Compound of Interest

Compound Name: Gorlic acid

Cat. No.: B107805

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gorlic acid, a cyclopentenyl fatty acid, is a constituent of chaulmoogra oil, which has been
historically used in traditional medicine. This technical guide provides a summary of the known
properties of Gorlic acid, including its Chemical Abstracts Service (CAS) number and
molecular formula. Due to the limited availability of detailed experimental data in the public
domain, this document also discusses general methodologies for the extraction of related
compounds and explores potential signaling pathways based on the activities of structurally
and functionally similar molecules.

Core Data Presentation
Physicochemical Properties of Gorlic Acid
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Property Value Reference
CAS Number 502-31-8

Molecular Formula C1sH3002

Molecular Weight 278.43 g/mol

(62)-13-[(1R)-cyclopent-2-en-

1-yl]tridec-6-enoic acid

IUPAC Name

C1C--INVALID-LINK--
CCCCcCcC/Cc=C\CccccCc(=0)0

Canonical SMILES

Not specified in available

Appearance ]
literature
N ) Not specified in available
Boiling Point ]
literature
_ _ Not specified in available
Melting Point ]
literature
N Not specified in available
Solubility

literature

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific isolation, synthesis, and
purification of Gorlic acid are not readily available in the public scientific literature. However,
general methods for the extraction and purification of fatty acids from natural oils, such as
chaulmoogra oil, can be adapted.

General Extraction and Purification Workflow for
Cyclopentenyl Fatty Acids from Chaulmoogra Oil

The following represents a generalized workflow for the isolation of cyclopentenyl fatty acids,
including Gorlic acid, from their natural source, Hydnocarpus wightiana seeds.
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A generalized workflow for the extraction and purification of Gorlic acid.
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Putative Signaling Pathways and Mechanism of
Action

The specific molecular targets and signaling pathways modulated by Gorlic acid have not
been extensively elucidated in the available scientific literature. However, based on the known
anti-inflammatory and potential anticancer properties of other fatty acids and natural
compounds, a hypothetical mechanism of action can be proposed. It is critical to note that the
following pathway is speculative and requires experimental validation for Gorlic acid.

Many natural compounds with anti-inflammatory and anticancer effects are known to modulate
key signaling cascades such as the NF-kB and MAPK pathways. These pathways are central
regulators of inflammation, cell proliferation, and apoptosis.

Hypothetical Anti-Inflammatory Signaling Pathway for
Gorlic Acid

The following diagram illustrates a potential mechanism by which Gorlic acid may exert anti-
inflammatory effects, based on pathways commonly modulated by other bioactive lipids.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Gorlic Acid: Properties,
and Putative Mechanisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107805#gorlic-acid-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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